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Compound of Interest

Compound Name: Sodium stannate trihydrate

Cat. No.: B077131 Get Quote

An In-Depth Technical Guide to Sodium Stannate Trihydrate

This guide provides comprehensive information on the chemical properties, synthesis

applications, and experimental protocols involving sodium stannate trihydrate, tailored for

researchers, scientists, and drug development professionals.

Core Properties of Sodium Stannate Trihydrate
Sodium stannate trihydrate is an inorganic compound that serves as a key reagent and

precursor in various chemical and material science applications. It is a colorless salt that is

formed when metallic tin or tin(IV) oxide is dissolved in sodium hydroxide[1].

Quantitative Data Summary
The fundamental molecular and physical properties of sodium stannate trihydrate are

summarized in the table below. There are slight variations in the reported molecular weight in

the literature, which are noted.
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Property Value Citations

Molecular Formula Na₂SnO₃·3H₂O or H₆Na₂O₆Sn [2][3][4][5][6]

Molecular Weight 266.73 g/mol [2][4][5][6]

166.71 g/mol [3]

CAS Number 12209-98-2 [3][4][5]

Appearance White crystalline powder [3]

Solubility
Soluble in water; Insoluble in

ethanol and acetone
[6][7]

Melting Point 140°C (decomposes) [6][7]

Experimental Protocols
Sodium stannate trihydrate is frequently used in the synthesis of tin-based nanomaterials.

Below is a detailed methodology for the synthesis of tin oxide (SnO₂)-coated gold (Au)

nanoparticles, a process relevant to fields such as catalysis and diagnostics.

Synthesis of SnO₂-Coated Gold Nanoparticles
This protocol describes a two-step process: the synthesis of citrate-stabilized gold

nanoparticles, followed by their encapsulation with a tin oxide shell using sodium stannate
trihydrate.

Materials:

1% HAuCl₄ solution

1.0 wt% Sodium citrate solution

Sodium stannate trihydrate (Na₂SnO₃·3H₂O), 40 mM solution

Deionized water (H₂O)

Procedure:
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Synthesis of Citrate-Stabilized Au Nanoparticles:

In a 250 mL beaker, dilute 0.5 mL of 1% HAuCl₄ solution with H₂O to a total volume of 150

mL.

Heat the solution to boiling while stirring.

Quickly add 10 mL of a 1.0 wt% sodium citrate solution to the boiling HAuCl₄ solution.

Observe the color change from light yellow to dark red, which indicates the formation of

gold nanoparticles. This process may take up to an hour.

Coating Au Nanoparticles with SnO₂:

Place a 150 mL aliquot of the prepared citrate-stabilized gold nanoparticle solution into a

warm water bath set to 60°C and stir vigorously.

Rapidly add 5.0 mL of a 40 mM sodium stannate trihydrate solution. A purple colloidal

solution will form, indicating the coating of gold nanoparticles with SnO₂[7].

Collect the colloidal particles by centrifugation at 7000 rpm for 20 minutes.

Wash the collected particles with deionized water to remove unreacted species and

impurities.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of SnO₂-coated gold

nanoparticles.
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Step 1: Au Nanoparticle Synthesis

Step 2: SnO₂ Coating

Dilute HAuCl₄ Solution

Heat to Boiling

1. Heat

Add Sodium Citrate

2. Add Reagent

Formation of Au Nanoparticles
(Dark Red Solution)

3. Reaction

Au Nanoparticle Solution
in 60°C Water Bath

Transfer for Coating

Add Sodium Stannate
Trihydrate

4. Add Coating Precursor

Formation of SnO₂-Coated Au
(Purple Solution)

5. Coating Reaction

Centrifuge and Wash

6. Purification

Final Product:
SnO₂-Coated Au Nanoparticles

7. Isolate

Click to download full resolution via product page

Caption: Workflow for synthesizing SnO₂-coated gold nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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